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Compound of Interest

Compound Name:
N-(2,6-Dimethylphenyl)-DL-

alanine

CAS No.: 67617-64-5

Cat. No.: B3055881

Get Quote

Molecular Identity & Context[1][2][3]
Compound Name: N-(2,6-Dimethylphenyl)-DL-alanine[1]

CAS Number: 57646-32-9 (Acid) / 52888-49-0 (Methyl Ester)

Molecular Formula: C₁₁H₁₅NO₂ (Acid) / C₁₂H₁₇NO₂ (Ester)

Role: Key nucleophilic intermediate. The secondary amine is the site of acylation for

generating the active fungicidal "toxophore" (e.g., methoxyacetylation yields Metalaxyl).

Structural Significance
The sterically hindered 2,6-dimethyl (xylyl) group is crucial for biological activity but complicates

spectroscopic analysis due to restricted rotation (atropisomerism potential in derivatives) and

shielding effects in NMR.

Spectroscopic Data: NMR, IR, MS
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A. Nuclear Magnetic Resonance (NMR) Spectroscopy
The 2,6-substitution pattern creates a distinct symmetry in the aromatic region, while the

alanine moiety provides a classic quartet-doublet coupling system.

Table 1: 1H NMR Chemical Shifts (400 MHz, CDCl₃)
Data represents the Methyl Ester form (most common isolated intermediate).
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Moiety
Shift (δ,
ppm)

Multiplicity Integration
Coupling (J,
Hz)

Assignment
Logic

Ar-H 6.90 – 7.05 Multiplet 3H -

Aromatic

protons (C3,

C4, C5). The

2,6-methyls

shield the

ring,

compressing

the multiplet.

NH 3.50 – 3.80 Broad Singlet 1H -

Secondary

amine proton.

Chemical

shift varies

with

concentration

and solvent

(H-bonding).

α-CH 3.85 Quartet 1H 7.0

Methine

proton of

alanine.

Deshielded

by the

adjacent

nitrogen and

carbonyl

group.

O-CH₃ 3.72 Singlet 3H -

Ester methyl

group. Absent

in the free

acid

spectrum.

Ar-CH₃ 2.28 Singlet 6H - Two

symmetric

methyl
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groups on the

phenyl ring.

Diagnostic

high-intensity

singlet.

β-CH₃ 1.45 Doublet 3H 7.0

Alanine

methyl group.

Coupled to

the α-CH.

13C NMR Highlights (100 MHz, CDCl₃)
Carbonyl (C=O): ~175.5 ppm (Ester) / ~178.0 ppm (Acid).

Aromatic C-N (Ipso): ~143.0 ppm.

Aromatic C-Me (Ortho): ~129.5 ppm (Quaternary carbons carrying methyls).

Alpha-Carbon: ~56.0 ppm.

Ar-Methyls: ~18.5 ppm.

B. Infrared (IR) Spectroscopy
IR is the primary tool for monitoring the conversion of the ester to the acid (hydrolysis) or the

amine to the amide (acylation).

Table 2: Key IR Functional Group Absorptions
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Functional Group
Wavenumber
(cm⁻¹)

Intensity Diagnostic Value

N-H Stretch 3350 – 3400 Medium/Broad

Confirms secondary

amine. Disappears

upon acylation to

Metalaxyl.

C=O Stretch 1735 – 1750 Strong

Ester carbonyl. In the

free acid, this shifts to

~1710 cm⁻¹ and

broadens.

C-H (Aromatic) 3020 – 3050 Weak

Unsaturated C-H

stretches from the

xylyl ring.

C-N Stretch 1180 – 1220 Medium
C-N bond vibration

(Aliphatic amine).

C. Mass Spectrometry (MS)[5]
Ionization Mode: Electron Impact (EI, 70 eV) or ESI+.

Molecular Ion (M+):

Methyl Ester: m/z 207

Free Acid: m/z 193

Fragmentation Pattern (EI)
Base Peak (m/z 120/121): The 2,6-dimethylaniline (xylidine) fragment. The bond between

the nitrogen and the alanine chiral center is the weakest point under EI conditions, leading to

the stable xylidinium ion.

Loss of Carboxyl (M-59 or M-45):

Ester: Loss of -COOCH₃ (59 Da)
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m/z 148.

Acid: Loss of -COOH (45 Da)

m/z 148.

Interpretation: The m/z 148 fragment corresponds to the N-ethyl-2,6-dimethylaniline cation

(stabilized).

Experimental Protocol: Synthesis & Isolation
Causality: This protocol relies on nucleophilic substitution (SN2). The sterics of 2,6-

dimethylaniline require forcing conditions (heat/catalyst) or the use of a leaving group like

bromide on the alanine alpha-carbon.

Workflow: N-Alkylation of 2,6-Xylidine
Reagents:

2,6-Dimethylaniline (1.0 eq)

Methyl 2-bromopropionate (1.1 eq)

Base: Sodium Bicarbonate (NaHCO₃) or Triethylamine (1.2 eq)

Solvent: Toluene (preferred for azeotropic drying) or DMF.

Procedure:

Step 1: Dissolve 2,6-dimethylaniline in Toluene. Add NaHCO₃.

Step 2: Heat to reflux (110°C). Slowly add Methyl 2-bromopropionate over 1 hour.

Why? Slow addition prevents the formation of the N,N-dialkylated impurity, although

steric hindrance makes this impurity rare.

Step 3: Reflux for 6–10 hours. Monitor by TLC (Hexane:EtOAc 8:2) or GC-MS.

Step 4 (Workup): Cool, filter off inorganic salts (NaBr). Wash organic layer with water.
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Step 5 (Purification): The product is an oil. Purify via vacuum distillation or convert to the

hydrochloride salt (solid) for storage.

Hydrolysis to Free Acid (Optional):

Treat the ester with NaOH (aq) in Methanol at 60°C for 2 hours. Acidify with HCl to pH 3 to

precipitate N-(2,6-dimethylphenyl)-DL-alanine.

Visualization: Synthesis & Analysis Workflow

2,6-Dimethylaniline
(Starting Material)

Reaction Complex
(Toluene, Reflux)

+ Base

Methyl 2-bromopropionate
(Reagent)

Methyl N-(2,6-xylyl)alaninate
(Target Ester)

SN2 Alkylation
(-HBr)

N-(2,6-xylyl)alanine
(Target Acid)Hydrolysis

(NaOH/MeOH)

Metalaxyl
(Final Fungicide)

Acylation
(Methoxyacetyl Cl)

1H NMR QC
Check: δ 3.85 (q), δ 2.28 (s)

Purity Check

IR QC
Check: 3350 cm⁻¹ (NH)

Identity Check

Click to download full resolution via product page

Caption: Workflow depicting the synthesis of the alanine intermediate and the critical QC

checkpoints (NMR/IR) prior to final conversion to Metalaxyl.
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Preparation of Metalaxyl Intermediates

Source: P
Context: Describes the reaction of 2,6-xylidine with methyl 2-bromopropion

Link:
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Context: Identifies N-(2,6-dimethylphenyl)alanine as the major metabolite (CGA 62826
precursor).

Link:

Enzymatic Resolution of N-(2,6-dimethylphenyl)

Source:Journal of Molecular Catalysis B: Enzym
Context: Provides characterization data for the chiral resolution of the methyl ester.

Link:

General NMR Shifts for Solvents and Impurities

Source:Organometallics, 2010 (Fulmer et al.).
Context: Essential for distinguishing solvent peaks (Toluene, MeOH)

Link:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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